Cas no 1185039-20-6 (GABAPENTIN-D4)

GABAPENTIN-D4 structure

GABAPENTIN-D4 structure

Product Name:GABAPENTIN-D4

CAS No:1185039-20-6

MF:C₉H₁₇NO₂

MW:175.261429548264

CID:824362

Update Time:2025-04-19

GABAPENTIN-D4 Chemical and Physical Properties

Names and Identifiers

- GABAPENTIN-D4
- 2-[1-[amino(dideuterio)methyl]cyclohexyl]-2,2-dideuterioacetic acid
- GOE-3450-d4
- Neurontin-d4
- Inchi： 1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2
- InChI Key： UGJMXCAKCUNAIE-KXGHAPEVSA-N
- SMILES： OC(C([2H])([2H])C1(C([2H])([2H])N)CCCCC1)=O

Computed Properties

Exact Mass: 175.15100

Experimental Properties

Melting Point: 179-181°C
PSA: 63.32000
LogP: 2.07060

GABAPENTIN-D4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	G117252-1mg	Gabapentin-d4	1185039-20-6		1mg	$ 215.00	2023-09-07
TRC	G117252-10mg	Gabapentin-d4	1185039-20-6		10mg	$ 1652.00	2023-09-07
ChemScence	CS-0182781-10mg	Gabapentin-d4	1185039-20-6		10mg	$0.0	2022-04-28
ChemScence	CS-0182781-1mg	Gabapentin-d4	1185039-20-6		1mg	$0.0	2022-04-28
1PlusChem	1P008W7D-1mg	Gabapentin-d4	1185039-20-6	≥99% deuterated forms (d1-d4)	1mg	$149.00	2025-02-24
A2B Chem LLC	AE14185-1mg	GABAPENTIN-D4	1185039-20-6	≥99% deuterated forms (d1-d4)	1mg	$158.00	2024-04-20
MedChemExpress	HY-A0057S-500μg	Gabapentin-d	1185039-20-6	99.44%	500μg	￥1600	2025-04-16
MedChemExpress	HY-A0057S-1mg	Gabapentin-d	1185039-20-6	99.44%	1mg	￥2600	2025-04-16

GABAPENTIN-D4 Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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